Cas no 145980-95-6 (5-nitro-2-(pentylamino)Benzonitrile)

• Product Name: 5-nitro-2-(pentylamino)Benzonitrile
• CAS No: 145980-95-6
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• MDL: MFCD09455389
• CID: 2107883
• PubChem ID: 17221327
• Update Time: 2025-04-21

5-nitro-2-(pentylamino)Benzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-nitro-2-(pentylamino)Benzonitrile
• LS-01792
• DA-10167
• STK501342
• SB80610
• AKOS015941630
• Benzonitrile, 5-nitro-2-(pentylamino)-
• AKOS000321427
• 145980-95-6
• ALBB-004873
• SCHEMBL9373869

• MDL： MFCD09455389
• Inchi： 1S/C12H15N3O2/c1-2-3-4-7-14-12-6-5-11(15(16)17)8-10(12)9-13/h5-6,8,14H,2-4,7H2,1H3
• InChI Key： OFRVLJVTLVIBLX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=C(C#N)C=1)NCCCCC)=O

Computed Properties

• Exact Mass: 233.116426730Da
• Monoisotopic Mass: 233.116426730Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 81.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes